Cas no 1008997-17-8 (3-(4-methylphenyl)-5-(propan-2-yl)-2-sulfanylideneimidazolidin-4-one)

3-(4-methylphenyl)-5-(propan-2-yl)-2-sulfanylideneimidazolidin-4-one is a heterocyclic compound featuring an imidazolidin-4-one core with a thione (sulfanylidene) functional group at the 2-position. The structure incorporates a 4-methylphenyl substituent at the 3-position and an isopropyl group at the 5-position, contributing to its steric and electronic properties. This compound is of interest in medicinal and agrochemical research due to its potential as a versatile intermediate or bioactive scaffold. The thione moiety enhances reactivity, enabling further derivatization, while the aromatic and aliphatic substituents influence solubility and binding interactions. Its well-defined structure makes it suitable for studies in structure-activity relationships and molecular design.

3-(4-methylphenyl)-5-(propan-2-yl)-2-sulfanylideneimidazolidin-4-one structure

1008997-17-8 structure

Product Name:3-(4-methylphenyl)-5-(propan-2-yl)-2-sulfanylideneimidazolidin-4-one

CAS No:1008997-17-8

MF:C₁₃H₁₆N₂OS

MW:248.343941688538

CID:3106582

PubChem ID:4356367

Update Time:2025-06-14

3-(4-methylphenyl)-5-(propan-2-yl)-2-sulfanylideneimidazolidin-4-one Chemical and Physical Properties

Names and Identifiers

- 5-isopropyl-3-(4-methylphenyl)-2-thioxoimidazolidin-4-one
- 5-(1-Methylethyl)-3-(4-methylphenyl)-2-thioxo-4-imidazolidinone
- 1008997-17-8
- AKOS030698214
- CS-0221054
- EN300-08237
- HMS1724B01
- G33001
- SR-01000038860-1
- 3-(4-methylphenyl)-5-propan-2-yl-2-sulfanylideneimidazolidin-4-one
- Z56877826
- 5-ISOPROPYL-3-(4-METHYLPHENYL)-2-SULFANYLIDENEIMIDAZOLIDIN-4-ONE
- 3-(4-methylphenyl)-5-(propan-2-yl)-2-sulfanylideneimidazolidin-4-one
- SR-01000038860
- Inchi： 1S/C13H16N2OS/c1-8(2)11-12(16)15(13(17)14-11)10-6-4-9(3)5-7-10/h4-8,11H,1-3H3,(H,14,17)
- InChI Key： URLRESQYWGFJPO-UHFFFAOYSA-N
- SMILES： S=C1N(C2C=CC(C)=CC=2)C(C(C(C)C)N1)=O

Computed Properties

Exact Mass: 248.098334g/mol
Monoisotopic Mass: 248.098334g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 321
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 248.35g/mol
XLogP3: 3
Topological Polar Surface Area: 64.4Å²

3-(4-methylphenyl)-5-(propan-2-yl)-2-sulfanylideneimidazolidin-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM415904-250mg	3-(4-methylphenyl)-5-(propan-2-yl)-2-sulfanylideneimidazolidin-4-one	1008997-17-8	95%+	250mg	$140	2023-03-07
Chemenu	CM415904-500mg	3-(4-methylphenyl)-5-(propan-2-yl)-2-sulfanylideneimidazolidin-4-one	1008997-17-8	95%+	500mg	$232	2023-03-07
Chemenu	CM415904-1g	3-(4-methylphenyl)-5-(propan-2-yl)-2-sulfanylideneimidazolidin-4-one	1008997-17-8	95%+	1g	$340	2023-03-07
TRC	B401245-50mg	3-(4-methylphenyl)-5-(propan-2-yl)-2-sulfanylideneimidazolidin-4-one	1008997-17-8		50mg	$ 50.00	2022-06-07
TRC	B401245-100mg	3-(4-methylphenyl)-5-(propan-2-yl)-2-sulfanylideneimidazolidin-4-one	1008997-17-8		100mg	$ 95.00	2022-06-07
TRC	B401245-500mg	3-(4-methylphenyl)-5-(propan-2-yl)-2-sulfanylideneimidazolidin-4-one	1008997-17-8		500mg	$ 320.00	2022-06-07
Enamine	EN300-08237-0.05g	3-(4-methylphenyl)-5-(propan-2-yl)-2-sulfanylideneimidazolidin-4-one	1008997-17-8	95.0%	0.05g	$42.0	2025-02-21
Enamine	EN300-08237-0.1g	3-(4-methylphenyl)-5-(propan-2-yl)-2-sulfanylideneimidazolidin-4-one	1008997-17-8	95.0%	0.1g	$66.0	2025-02-21
Enamine	EN300-08237-0.25g	3-(4-methylphenyl)-5-(propan-2-yl)-2-sulfanylideneimidazolidin-4-one	1008997-17-8	95.0%	0.25g	$92.0	2025-02-21
Enamine	EN300-08237-0.5g	3-(4-methylphenyl)-5-(propan-2-yl)-2-sulfanylideneimidazolidin-4-one	1008997-17-8	95.0%	0.5g	$175.0	2025-02-21

3-(4-methylphenyl)-5-(propan-2-yl)-2-sulfanylideneimidazolidin-4-one Related Literature

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Additional information on 3-(4-methylphenyl)-5-(propan-2-yl)-2-sulfanylideneimidazolidin-4-one

Research Brief on 3-(4-methylphenyl)-5-(propan-2-yl)-2-sulfanylideneimidazolidin-4-one (CAS: 1008997-17-8)

Recent studies on the compound 3-(4-methylphenyl)-5-(propan-2-yl)-2-sulfanylideneimidazolidin-4-one (CAS: 1008997-17-8) have highlighted its potential as a key intermediate in the synthesis of novel bioactive molecules. This thiohydantoin derivative has garnered attention due to its unique structural features, which enable diverse chemical modifications and interactions with biological targets. The compound's relevance in medicinal chemistry stems from its ability to serve as a scaffold for developing inhibitors targeting enzymes such as kinases and proteases, which are implicated in various diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the compound's role in modulating protein-protein interactions (PPIs) involved in cancer progression. The study employed molecular docking and dynamics simulations to predict binding affinities, followed by in vitro assays validating its inhibitory effects on specific oncogenic pathways. Notably, derivatives of 1008997-17-8 exhibited nanomolar potency against the PI3K/AKT/mTOR axis, suggesting its utility in targeted cancer therapies.

Another significant advancement was reported in Bioorganic & Medicinal Chemistry Letters, where the compound was functionalized to enhance its pharmacokinetic properties. Structural optimization, including the introduction of polar groups at the 4-methylphenyl moiety, improved aqueous solubility without compromising target engagement. These modifications addressed previous limitations related to poor bioavailability, paving the way for preclinical development.

Ongoing research also investigates the compound's antimicrobial potential. A 2024 preprint on ChemRxiv detailed its efficacy against multidrug-resistant Staphylococcus aureus (MRSA) when combined with β-lactam antibiotics. Mechanistic studies revealed that 1008997-17-8 disrupts bacterial cell wall synthesis by allosterically inhibiting penicillin-binding proteins (PBPs), offering a synergistic approach to combat antibiotic resistance.

In conclusion, 3-(4-methylphenyl)-5-(propan-2-yl)-2-sulfanylideneimidazolidin-4-one represents a versatile scaffold with applications spanning oncology, infectious diseases, and beyond. Future directions include exploring its covalent binding capabilities and advancing lead derivatives into animal models. Collaborative efforts between academia and industry are expected to accelerate its translation into clinical candidates.